Cas no 2034616-87-8 (3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea)

• Product Name: 3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea
• CAS No: 2034616-87-8
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 6605545
• PubChem ID: 122246924
• Update Time: 2025-06-07

3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea
• F6573-5046
• 3-[(5-cyclopropylpyridin-3-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea
• 2034616-87-8
• 1-[(5-cyclopropylpyridin-3-yl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• 1-((5-cyclopropylpyridin-3-yl)methyl)-3-(4-methoxyphenethyl)urea
• AKOS032464131

• Inchi： 1S/C19H23N3O2/c1-24-18-6-2-14(3-7-18)8-9-21-19(23)22-12-15-10-17(13-20-11-15)16-4-5-16/h2-3,6-7,10-11,13,16H,4-5,8-9,12H2,1H3,(H2,21,22,23)
• InChI Key： HZIJKKLOJGNCMC-UHFFFAOYSA-N
• SMILES： O=C(NCCC1C=CC(=CC=1)OC)NCC1=CN=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 325.17902698g/mol
• Monoisotopic Mass: 325.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.2Ų

Additional information on 3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea

Introduction to 3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea (CAS No. 2034616-87-8)

3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea is a sophisticated organic compound characterized by its intricate molecular structure, which combines a pyridine core with urea functional groups. This compound, identified by its Chemical Abstracts Service (CAS) number 2034616-87-8, has garnered significant attention in the field of pharmaceutical research due to its potential biological activities and structural features that make it a promising candidate for further investigation.

The molecular framework of 3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea encompasses a pyridine ring substituted with a 5-cyclopropyl group at the 3-position, linked to a methyl group through an amine nitrogen. The other part of the molecule consists of an ethyl chain terminated by a urea moiety, which is further connected to a 4-methoxyphenyl group. This unique arrangement of functional groups suggests that the compound may exhibit diverse interactions with biological targets, making it an attractive subject for medicinal chemistry studies.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the pyridine ring in 3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea is particularly noteworthy, as pyridine derivatives are well-documented for their role in drug discovery. Pyridine-based compounds have been successfully incorporated into numerous therapeutic agents, including those targeting neurological disorders, infectious diseases, and cancer.

The 5-cyclopropyl substituent in the molecule adds another layer of complexity, potentially influencing both the electronic properties and steric environment of the compound. Cyclopropyl groups are known to enhance binding affinity and selectivity by introducing rigid structural constraints, which can be crucial for achieving high efficacy in biological assays. Additionally, the urea functional group is frequently employed in drug design due to its ability to form hydrogen bonds, facilitating interactions with protein targets.

The 4-methoxyphenyl group at the end of the ethyl chain introduces a hydroxymethyl functionality that can participate in various chemical reactions, including alkylation and acylation, which are common strategies in drug synthesis. The methoxy group also serves to increase lipophilicity while maintaining solubility, balancing pharmacokinetic properties essential for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea with greater accuracy. These tools allow for the virtual screening of large libraries of molecules to identify potential hits that can be further optimized. The structural features of this compound make it a candidate for virtual screening against various protein targets, including enzymes and receptors implicated in human diseases.

One particularly promising area of research involves the exploration of 3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea as a potential therapeutic agent for neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, and the presence of multiple functional groups in this compound suggests it may interact with multiple targets simultaneously. This polypharmacological approach could lead to more effective treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression.

Furthermore, the compound's structural similarity to known bioactive molecules makes it an excellent candidate for structure-based drug design. By leveraging high-resolution crystal structures of target proteins, researchers can rationalize how 3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea interacts with these targets at the atomic level. This information can guide the optimization process to enhance potency, selectivity, and pharmacokinetic properties.

In vitro studies have begun to explore the potential biological activities of 3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea, with initial results indicating promising interactions with certain enzymes and receptors. For instance, preliminary assays suggest that the compound may inhibit enzymes involved in inflammation and oxidative stress pathways, which are implicated in various chronic diseases. Additionally, its ability to cross the blood-brain barrier makes it a compelling candidate for central nervous system (CNS) drug development.

The synthesis of 3-(5-cyclopropylpyridin-3-yl)methyl-1-2-(4-methoxyphenyl)ethylurea presents unique challenges due to its complex molecular architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in assembling the various fragments into the desired structure.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(5-cyclopropylpyridin-3-ylmethyl)-1-